Cas no 1204588-27-1 (1-Naphthalenesulfonic acid, 5-amino-2-hydroxy-)

• Product Name: 1-Naphthalenesulfonic acid, 5-amino-2-hydroxy-
• CAS No: 1204588-27-1
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 6641355
• Update Time: 2024-01-29

1-Naphthalenesulfonic acid, 5-amino-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonic acid, 5-amino-2-hydroxy-

• Inchi： 1S/C10H9NO4S/c11-8-3-1-2-7-6(8)4-5-9(12)10(7)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： XMHDLPUKIHQGJG-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C(N)=CC=C2)=CC=C1O

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Melting Point: 288-290 °C (decomp)
• pka: -0.51±0.40(Predicted)